Cas no 2228799-40-2 (1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine)
1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine
- 2228799-40-2
- 1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine
- EN300-1775581
-
- Inchi: 1S/C12H20N2O2/c1-15-10-11-3-9-16-12(11)2-6-14-7-4-13-5-8-14/h3,9,13H,2,4-8,10H2,1H3
- InChI Key: STGJHSKZHSKWIF-UHFFFAOYSA-N
- SMILES: O1C=CC(COC)=C1CCN1CCNCC1
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 37.6Ų
1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1775581-0.05g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 0.05g |
$1620.0 | 2023-09-20 | ||
| Enamine | EN300-1775581-0.1g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 0.1g |
$1697.0 | 2023-09-20 | ||
| Enamine | EN300-1775581-0.25g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 0.25g |
$1774.0 | 2023-09-20 | ||
| Enamine | EN300-1775581-0.5g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 0.5g |
$1851.0 | 2023-09-20 | ||
| Enamine | EN300-1775581-1.0g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 1g |
$1929.0 | 2023-05-26 | ||
| Enamine | EN300-1775581-2.5g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 2.5g |
$3782.0 | 2023-09-20 | ||
| Enamine | EN300-1775581-5.0g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 5g |
$5594.0 | 2023-05-26 | ||
| Enamine | EN300-1775581-10.0g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 10g |
$8295.0 | 2023-05-26 | ||
| Enamine | EN300-1775581-1g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 1g |
$1929.0 | 2023-09-20 | ||
| Enamine | EN300-1775581-5g |
1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}piperazine |
2228799-40-2 | 5g |
$5594.0 | 2023-09-20 |
1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine
Introduction to 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine (CAS No. 2228799-40-2)
1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine, with the CAS number 2228799-40-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a furan moiety, making it a promising candidate for various therapeutic applications.
The chemical structure of 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine consists of a piperazine ring, which is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The furan moiety, on the other hand, adds to the compound's hydrophobicity and aromatic character, potentially enhancing its binding affinity and selectivity. The methoxymethyl substituent further modulates the compound's lipophilicity and solubility, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. Specifically, it has been found to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. The selective interaction with these receptors suggests that 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine could be developed into a novel class of antidepressants or anxiolytics.
In addition to its potential in neurological disorders, 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Pharmacology demonstrated that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for its therapeutic efficacy. Furthermore, it exhibits low toxicity and high stability, making it suitable for long-term use in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients and does not cause significant adverse effects. These findings are encouraging and pave the way for further clinical development.
In conclusion, 1-{2-3-(methoxymethyl)furan-2-ylethyl}piperazine (CAS No. 2228799-40-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurology and inflammation. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.
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